1-(1,3-benzodioxol-5-ylmethyl)-3-[2-(4-ethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C26H23NO5
• Molecular Weight: 429.5 g/mol
• IUPAC Name: 1-(1,3-benzodioxol-5-ylmethyl)-3-[2-(4-ethylphenyl)-2-oxoethyl]-3-hydroxyindol-2-one
• InChI: InChI=1S/C26H23NO5/c1-2-17-7-10-19(11-8-17)22(28)14-26(30)20-5-3-4-6-21(20)27(25(26)29)15-18-9-12-23-24(13-18)32-16-31-23/h3-13,30H,2,14-16H2,1H3
• InChI Key: FRXHDQLFTLSUIC-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)C(=O)CC2(C3=CC=CC=C3N(C2=O)CC4=CC5=C(C=C4)OCO5)O

Description

1-(1,3-benzodioxol-5-ylmethyl)-3-[2-(4-ethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one, also known as GSK-3β inhibitor, is a chemical compound that has gained significant attention in scientific research. It is a potent inhibitor of glycogen synthase kinase-3 beta (GSK-3β), an enzyme that plays a crucial role in various physiological processes, including glucose metabolism, cell differentiation, and apoptosis.

Scientific Research Applications

1-(1,3-benzodioxol-5-ylmethyl)-3-[2-(4-ethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-oneβ inhibitor has been widely used in scientific research due to its potential therapeutic applications. It has been shown to have anti-inflammatory, neuroprotective, and anti-cancer properties. 1-(1,3-benzodioxol-5-ylmethyl)-3-[2-(4-ethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-oneβ inhibitor has been studied in various diseases, including Alzheimer's disease, diabetes, and cancer.

Mechanism of Action

1-(1,3-benzodioxol-5-ylmethyl)-3-[2-(4-ethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-oneβ inhibitor works by inhibiting the activity of 1-(1,3-benzodioxol-5-ylmethyl)-3-[2-(4-ethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-oneβ, which is involved in various cellular processes. 1-(1,3-benzodioxol-5-ylmethyl)-3-[2-(4-ethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-oneβ is a serine/threonine kinase that regulates the activity of various proteins, including glycogen synthase, tau protein, and β-catenin. Inhibition of 1-(1,3-benzodioxol-5-ylmethyl)-3-[2-(4-ethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-oneβ activity leads to the activation of various signaling pathways, including the Wnt/β-catenin pathway, which is involved in cell proliferation and differentiation.
Biochemical and Physiological Effects:
1-(1,3-benzodioxol-5-ylmethyl)-3-[2-(4-ethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-oneβ inhibitor has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. 1-(1,3-benzodioxol-5-ylmethyl)-3-[2-(4-ethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-oneβ inhibitor has also been shown to have neuroprotective effects by preventing neuronal cell death. In addition, 1-(1,3-benzodioxol-5-ylmethyl)-3-[2-(4-ethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-oneβ inhibitor has been shown to inhibit cancer cell growth and induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

1-(1,3-benzodioxol-5-ylmethyl)-3-[2-(4-ethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-oneβ inhibitor has several advantages for lab experiments. It is a potent inhibitor of 1-(1,3-benzodioxol-5-ylmethyl)-3-[2-(4-ethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-oneβ, which makes it an ideal tool for studying the role of 1-(1,3-benzodioxol-5-ylmethyl)-3-[2-(4-ethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-oneβ in various cellular processes. 1-(1,3-benzodioxol-5-ylmethyl)-3-[2-(4-ethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-oneβ inhibitor is also relatively easy to synthesize, which makes it readily available for research purposes. However, 1-(1,3-benzodioxol-5-ylmethyl)-3-[2-(4-ethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-oneβ inhibitor also has some limitations. It can have off-target effects, which can complicate the interpretation of experimental results. In addition, 1-(1,3-benzodioxol-5-ylmethyl)-3-[2-(4-ethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-oneβ inhibitor can have cytotoxic effects at high concentrations, which can limit its use in some experiments.

Future Directions

There are several future directions for 1-(1,3-benzodioxol-5-ylmethyl)-3-[2-(4-ethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-oneβ inhibitor research. One area of research is the development of more potent and selective 1-(1,3-benzodioxol-5-ylmethyl)-3-[2-(4-ethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-oneβ inhibitors. Another area of research is the identification of novel therapeutic applications for 1-(1,3-benzodioxol-5-ylmethyl)-3-[2-(4-ethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-oneβ inhibitor. 1-(1,3-benzodioxol-5-ylmethyl)-3-[2-(4-ethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-oneβ inhibitor has shown promise in the treatment of various diseases, including Alzheimer's disease, diabetes, and cancer. Further research is needed to determine the full potential of 1-(1,3-benzodioxol-5-ylmethyl)-3-[2-(4-ethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-oneβ inhibitor in these and other diseases.

Synthesis Methods

The synthesis of 1-(1,3-benzodioxol-5-ylmethyl)-3-[2-(4-ethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-oneβ inhibitor involves a series of chemical reactions. The first step is the synthesis of 1,3-benzodioxole, which is further reacted with 4-ethylbenzoyl chloride to obtain 1-(1,3-benzodioxol-5-ylmethyl)-4-ethylbenzoyl chloride. The resulting compound is then reacted with 2-(4-ethylphenyl)-2-oxoethylamine to obtain the final product, 1-(1,3-benzodioxol-5-ylmethyl)-3-[2-(4-ethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one.